Cas no 1049739-17-4 (4-(chloromethyl)-2-(4-methylphenoxy)methyl-1,3-thiazole hydrochloride)

• Product Name: 4-(chloromethyl)-2-(4-methylphenoxy)methyl-1,3-thiazole hydrochloride
• CAS No: 1049739-17-4
• MF: C₁₂H₁₃Cl₂NOS
• MW: 290.208719968796
• MDL: MFCD08457592
• CID: 5230289
• PubChem ID: 16351481
• Update Time: 2026-03-07

4-(chloromethyl)-2-(4-methylphenoxy)methyl-1,3-thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-(chloromethyl)-2-[(4-methylphenoxy)methyl]-, hydrochloride (1:1)
• 4-(chloromethyl)-2-(4-methylphenoxy)methyl-1,3-thiazole hydrochloride

• MDL： MFCD08457592
• Inchi： 1S/C12H12ClNOS.ClH/c1-9-2-4-11(5-3-9)15-7-12-14-10(6-13)8-16-12;/h2-5,8H,6-7H2,1H3;1H
• InChI Key： CUSJGUUXNZEHTE-UHFFFAOYSA-N
• SMILES： C(C1SC=C(CCl)N=1)OC1C=CC(C)=CC=1.Cl

Additional information on 4-(chloromethyl)-2-(4-methylphenoxy)methyl-1,3-thiazole hydrochloride

Introduction to 4-(chloromethyl)-2-(4-methylphenoxy)methyl-1,3-thiazole hydrochloride (CAS No. 1049739-17-4)

4-(chloromethyl)-2-(4-methylphenoxy)methyl-1,3-thiazole hydrochloride, identified by the CAS number 1049739-17-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a thiazole core substituted with a chloromethyl group and a 4-methylphenoxymethyl moiety, has garnered attention due to its structural complexity and potential biological activity. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The thiazole scaffold is a prominent heterocyclic structure in drug discovery, renowned for its presence in numerous bioactive molecules, including antifungal, antibacterial, and anticancer agents. The incorporation of a chloromethyl group into the thiazole ring introduces reactivity that can be exploited for further functionalization, enabling the construction of hybrid molecules with tailored properties. Additionally, the 4-methylphenoxymethyl group contributes to the lipophilicity and binding affinity of the compound, factors critical for its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological receptors. Studies suggest that the thiazole ring and its substituents may engage in hydrogen bonding or π-stacking interactions with target proteins, modulating their activity. The chloromethyl group, being electrophilic, could participate in nucleophilic addition reactions, potentially leading to covalent binding to biomolecules—a mechanism often exploited in drug design to enhance target specificity.

Moreover, the 4-methylphenoxymethyl moiety may influence the compound's pharmacokinetic profile by affecting its solubility and metabolic stability. This aspect is particularly relevant in drug development, where optimizing these parameters is essential for achieving therapeutic efficacy. Preclinical studies have begun to explore the potential of derivatives of this compound as inhibitors of kinases or other enzymes implicated in diseases such as cancer and inflammation. The structural features present in 4-(chloromethyl)-2-(4-methylphenoxy)methyl-1,3-thiazole hydrochloride make it a promising candidate for further investigation.

In light of recent publications, researchers have highlighted the role of thiazole derivatives in modulating immune responses and combating infectious diseases. The unique combination of functional groups in this compound suggests that it may exhibit immunomodulatory effects by interacting with receptors on immune cells. Additionally, its ability to undergo selective modifications opens avenues for designing prodrugs or bioconjugates that can enhance delivery to specific tissues or organs.

The synthesis of 4-(chloromethyl)-2-(4-methylphenoxy)methyl-1,3-thiazole hydrochloride involves multi-step organic transformations, including nucleophilic substitution reactions at the thiazole ring and alkylation processes to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, reducing costs and improving yields. Such improvements are crucial for transitioning from academic research to industrial applications.

As interest in structure-activity relationships (SAR) continues to grow, researchers are employing high-throughput screening techniques to evaluate the biological activity of this compound and its derivatives. These efforts aim to identify lead compounds that can be optimized further through medicinal chemistry approaches. The integration of machine learning algorithms into drug discovery pipelines has also accelerated the process by predicting potential binding affinities and toxicity profiles.

The hydrochloride salt form of this compound not only improves its handling properties but also ensures consistent bioavailability when administered orally or intravenously. This aspect is particularly important for therapeutic applications where precise dosing is required. Pharmacokinetic studies are ongoing to determine optimal administration routes and dosing regimens for potential clinical use.

In conclusion,4-(chloromethyl)-2-(4-methylphenoxy)methyl-1,3-thiazole hydrochloride (CAS No. 1049739-17-4) represents a fascinating molecule with diverse applications in pharmaceutical research. Its unique structural features—comprising a thiazole core substituted with a chloromethyl group and a 4-methylphenoxymethyl moiety—position it as a valuable scaffold for developing novel therapeutics. Continued investigation into its biological activity and synthetic derivatives will likely uncover new opportunities for treating various diseases.